Cas no 1092282-56-8 (5-[(4-tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[(4-tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine
• CAS No: 1092282-56-8
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD11108472
• CID: 1187054
• PubChem ID: 33744256
• Update Time: 2025-08-02

5-[(4-tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(4-tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine
• 1092282-56-8
• F2145-0691
• EN300-234747
• CS-0272590
• AKOS015957749
• 5-((4-(Tert-butyl)phenoxy)methyl)-1,3,4-oxadiazol-2(3h)-imine
• DTXSID60652862

• MDL： MFCD11108472
• Inchi： 1S/C13H17N3O2/c1-13(2,3)9-4-6-10(7-5-9)17-8-11-15-16-12(14)18-11/h4-7H,8H2,1-3H3,(H2,14,16)
• InChI Key： WKLHGBZSFIJFEC-UHFFFAOYSA-N
• SMILES： O(CC1=NN=C(N)O1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-[(4-tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine

5-[(4-Tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine: A Comprehensive Overview

The compound 5-[(4-Tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine, identified by the CAS number 1092282-56-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agricultural chemistry. The molecule's structure incorporates a tert-butylphenoxy group attached to an oxadiazole ring system, which contributes to its distinctive reactivity and biological activity.

The synthesis of 5-[(4-Tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine involves a multi-step process that typically begins with the preparation of the phenoxy derivative. Recent advancements in synthetic methodology have enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product. The use of microwave-assisted synthesis and catalytic systems has further streamlined the production process, making it more efficient and environmentally friendly.

In terms of biological activity, this compound has shown promising results in various assays. Studies conducted in 2023 have demonstrated its potential as a selective kinase inhibitor, which could be valuable in the treatment of cancer and inflammatory diseases. Additionally, research into its role as a plant growth regulator has revealed its ability to enhance crop resilience against environmental stressors such as drought and salinity.

The structural versatility of 5-[(4-Tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amine allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, the substitution of the tert-butyl group with other alkyl chains or aromatic moieties has been explored to improve pharmacokinetic properties. These modifications have shown potential in addressing issues related to drug delivery and target specificity.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have elucidated its binding modes with various biological targets. These computational approaches have significantly accelerated the drug discovery process and reduced reliance on time-consuming experimental methods.

In conclusion, 5-[(4-Tert-butylphenoxy)methyl]-1,3,4-oxadiazol-2-amino, with its unique chemical structure and diverse applications, represents a promising candidate for future research and development. Its potential in therapeutic and agricultural sectors underscores the importance of continued investigation into its properties and mechanisms of action.